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Abstract
This technical guide provides a comprehensive overview of the fundamental properties of 1-
(3,4-Dimethoxyphenyl)-2-phenylethanone, a key intermediate in organic synthesis. The

document is intended for researchers, scientists, and professionals in drug development,

offering in-depth information on its chemical and physical characteristics, spectroscopic profile,

synthesis, and safety protocols. The guide emphasizes the practical application of this

knowledge in a laboratory setting, supported by authoritative references.

Introduction and Chemical Identity
1-(3,4-Dimethoxyphenyl)-2-phenylethanone, also known by its synonym 3',4'-

Dimethoxydeoxybenzoin, is an aromatic ketone that serves as a versatile building block in the
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synthesis of various biologically active molecules. Its structure, featuring a dimethoxy-

substituted phenyl ring and a benzyl group, provides a reactive scaffold for further chemical

modifications.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 1-(3,4-dimethoxyphenyl)-2-phenylethanone[1]

Synonyms 3',4'-Dimethoxydeoxybenzoin

CAS Number 3141-93-3[1]

Molecular Formula C₁₆H₁₆O₃[1]

Molecular Weight 256.30 g/mol [1]

InChI Key PCHUBNOSEWYQAT-UHFFFAOYSA-N

Physicochemical Properties
The physical and chemical properties of 1-(3,4-Dimethoxyphenyl)-2-phenylethanone are

crucial for its handling, storage, and application in chemical reactions.

Table 2: Physicochemical Data

Property Value Source(s)

Appearance
White crystal or crystalline

powder
[2]

Melting Point 70-72 °C [2]

Boiling Point 163-165 °C [2]

Solubility

Soluble in ethanol, acetone,

and dimethylformamide;

slightly soluble in water.

[2]

Storage Temperature Refrigerator
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The solubility profile indicates that this compound is best utilized in organic solvent systems. Its

stability under standard laboratory conditions makes it a reliable reagent for multi-step

syntheses.

Spectroscopic Profile
A thorough understanding of the spectroscopic data is essential for the identification and

characterization of 1-(3,4-Dimethoxyphenyl)-2-phenylethanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum provides characteristic signals corresponding to the

aromatic and aliphatic protons in the molecule.

¹³C NMR: The carbon NMR spectrum reveals the number and types of carbon atoms,

confirming the compound's carbon skeleton.

Infrared (IR) Spectroscopy
The IR spectrum of 1-(3,4-Dimethoxyphenyl)-2-phenylethanone displays key absorption

bands that correspond to its functional groups. A prominent peak for the carbonyl (C=O) stretch

is expected around 1680-1700 cm⁻¹. The presence of aromatic C-H and C=C bonds, as well as

C-O stretches from the methoxy groups, will also be evident.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

compound. The molecular ion peak [M]⁺ would be observed at m/z 256.3.

Synthesis Methodology
The most common and efficient method for the synthesis of 1-(3,4-Dimethoxyphenyl)-2-
phenylethanone is the Friedel-Crafts acylation.[3] This electrophilic aromatic substitution

reaction involves the acylation of an aromatic ring.

Friedel-Crafts Acylation Workflow
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Caption: Workflow for the synthesis of 1-(3,4-Dimethoxyphenyl)-2-phenylethanone via

Friedel-Crafts acylation.

Detailed Experimental Protocol
Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon

or nitrogen), dissolve 1,2-dimethoxybenzene (veratrole) in a suitable anhydrous solvent such

as dichloromethane (CH₂Cl₂).

Catalyst Addition: Cool the solution in an ice bath and slowly add a Lewis acid catalyst,

typically aluminum chloride (AlCl₃). The choice of a strong Lewis acid is critical to facilitate

the formation of the acylium ion.[3]

Acylating Agent Addition: Add phenylacetyl chloride dropwise to the cooled reaction mixture.

The slow addition helps to control the exothermic nature of the reaction.

Reaction Monitoring: Allow the reaction to stir at room temperature and monitor its progress

using Thin Layer Chromatography (TLC).

Quenching and Work-up: Once the reaction is complete, carefully quench the mixture by

pouring it over crushed ice and an acidic solution (e.g., dilute HCl) to decompose the

aluminum chloride complex.

Extraction: Extract the aqueous layer with an organic solvent like dichloromethane or ethyl

acetate.

Purification: Combine the organic layers, dry over an anhydrous salt (e.g., Na₂SO₄), filter,

and concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel or by recrystallization.

Applications in Research and Development
1-(3,4-Dimethoxyphenyl)-2-phenylethanone is a valuable intermediate in medicinal

chemistry and materials science.[2] Its structural motifs are found in a variety of biologically

active compounds, making it a key starting material for the synthesis of novel therapeutic

agents.
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Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 1-
(3,4-Dimethoxyphenyl)-2-phenylethanone.

Table 3: GHS Hazard Information

Hazard Statement Code Description

Harmful if swallowed H302 May cause harm if ingested.

Causes skin irritation H315
Can cause irritation upon skin

contact.

Causes serious eye irritation H319
Can cause serious irritation to

the eyes.

May cause respiratory irritation H335
May irritate the respiratory tract

if inhaled.

Recommended Handling Procedures
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.[4]

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust or vapors.[4]

Storage: Store in a cool, dry place away from incompatible materials.[4] A refrigerator is

recommended for long-term storage.

Spill and Disposal: In case of a spill, sweep up the solid material, avoiding dust generation,

and place it in a suitable container for disposal.[4] Dispose of the chemical in accordance

with local, state, and federal regulations.
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Caption: Logical relationship for the safe handling of 1-(3,4-Dimethoxyphenyl)-2-
phenylethanone.

Conclusion
1-(3,4-Dimethoxyphenyl)-2-phenylethanone is a chemical intermediate with well-defined

properties that make it highly useful in organic synthesis. This guide has provided a detailed

overview of its identity, physicochemical properties, spectroscopic characteristics, synthesis,

and safety protocols to aid researchers in its effective and safe utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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